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Compound of Interest

Compound Name: Octanoic anhydride

Cat. No.: B1584505 Get Quote

For researchers, scientists, and professionals in drug development, the meticulous handling of

reactive chemical reagents is paramount. Octanoic anhydride, a corrosive and moisture-

sensitive liquid, requires stringent safety protocols to mitigate risks. This guide provides

essential, immediate safety and logistical information, including operational and disposal plans,

to ensure the safe and effective use of Octanoic anhydride in a laboratory setting.

Essential Safety & Handling Information at a Glance
A thorough understanding of the properties and hazards of Octanoic anhydride is the

foundation of its safe use. The following table summarizes key quantitative data for this

compound.
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Property Value

Molecular Formula C₁₆H₃₀O₃

Molecular Weight 270.41 g/mol [1]

Appearance Colorless to pale yellow liquid[2][3]

UN Number UN3265[2][4]

Hazard Class 8 (Corrosive)[2][4]

Packing Group II[2]

Occupational Exposure Limits

OSHA PEL: None establishedNIOSH REL:

None establishedACGIH TLV: None

established[2]

Personal Protective Equipment (PPE): Your First
Line of Defense
Due to its corrosive nature, which can cause severe skin burns and eye damage, a

comprehensive personal protective equipment (PPE) ensemble is mandatory when handling

Octanoic anhydride.[1][2][5]

Eye and Face Protection: Chemical safety goggles or a face shield are essential to protect

against splashes.[2]

Skin Protection:

Gloves: Chemical-resistant gloves are required.[2]

Clothing: Long-sleeved clothing and a chemical-resistant apron should be worn to protect

the body.[2]

Respiratory Protection: A vapor respirator should be used, especially in areas without

adequate ventilation, to protect against inhalation of harmful mists or vapors.[2] Ensure any

respirator used is approved by NIOSH or an equivalent regulatory body.[2]
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Procedural Guidance for Handling and Storage
Adherence to strict operational procedures is critical to minimize exposure and ensure a safe

working environment.

Handling: A Step-by-Step Approach
Ventilation: Always handle Octanoic anhydride in a well-ventilated area.[2] The use of a

chemical fume hood is strongly recommended.[6]

Avoid Contact: Take all necessary precautions to avoid direct contact with skin, eyes, and

clothing.[2]

Personal Hygiene: Wash hands thoroughly after handling the chemical.[2] Do not eat, drink,

or smoke in the work area.[7]

Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible in the immediate work area.[8]

Storage: Maintaining Chemical Stability
Proper storage is crucial due to the moisture-sensitive and reactive nature of Octanoic
anhydride.

Container: Keep the container tightly closed in a dry and well-ventilated place.[2]

Incompatible Materials: Store away from incompatible materials such as strong oxidizing

agents.[6]

Moisture and Heat: Protect from moisture and keep away from heat and sources of ignition.

[2] The product is often packed under an inert gas like Argon to prevent reaction with

atmospheric moisture.[2]

Spill Management and Disposal Plan
In the event of a spill or for routine disposal, the following procedures should be followed to

ensure safety and environmental protection.
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Spill Response
Evacuate: Evacuate non-essential personnel from the spill area.[2]

Ventilate: Ensure adequate ventilation of the area.

Containment: Prevent further leakage or spillage if it is safe to do so.[2] Do not allow the

chemical to enter drains or waterways.[2]

Absorption: Absorb the spill with an inert material such as vermiculite, dry sand, or earth.[2]

Collection: Carefully collect the absorbed material into a suitable, labeled chemical waste

container for disposal.[2]

Waste Disposal
Regulations: Dispose of all waste materials, including contaminated absorbents and empty

containers, in accordance with local, state, and federal regulations.[2]

Approved Facility: All chemical waste should be disposed of through an approved waste

disposal plant.[2]

Visualizing Safety Workflows and Hazard Mitigation
To further clarify the necessary safety procedures, the following diagrams illustrate the logical

workflow for handling Octanoic anhydride and the relationship between its hazards and the

required protective measures.
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Safe Handling Workflow for Octanoic Anhydride
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Octanoic Anhydride: Hazards and Corresponding PPE

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1584505?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

